3-Cyclobutylphenol

• IUPAC Name: 3-cyclobutylphenol
• InChI: InChI=1S/C10H12O/c11-10-6-2-5-9(7-10)8-3-1-4-8/h2,5-8,11H,1,3-4H2
• InChI Key: KGAOBXXXNFRSSW-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)C2=CC(=CC=C2)O
• Molecular Formula: C10H12O
• Molecular Weight: 148.20 g/mol

Description

3-Cyclobutylphenol is a chemical compound with the linear formula C10H12O. It is a compound that contains a total of 24 bonds, including 12 non-H bonds, 6 multiple bonds, 1 rotatable bond, 6 aromatic bonds, 1 four-membered ring, 1 six-membered ring, and 1 aromatic hydroxyl.

Molecular Structure Analysis

The molecular structure of 3-Cyclobutylphenol consists of 10 Carbon atoms, 12 Hydrogen atoms, and 1 Oxygen atom. It contains a total of 24 bonds, including 12 non-H bonds, 6 multiple bonds, 1 rotatable bond, 6 aromatic bonds, 1 four-membered ring, 1 six-membered ring, and 1 aromatic hydroxyl.

Physical And Chemical Properties Analysis

3-Cyclobutylphenol has a molecular weight of 148.2. It is a liquid at room temperature. More specific physical and chemical properties such as melting point, boiling point, and solubility were not found in the search results.

Scientific Research Applications

• Structural Analysis : M. Koca, C. Kırılmış, and C. Arici (2010) investigated the structure of a related compound, 1-(3-Mesityl-3-methylcyclobutyl)-2-phenoxyethanone. They found that the cyclobutane ring in this compound is puckered, demonstrating interesting molecular interactions that could have implications for the study of 3-Cyclobutylphenol and related compounds (Koca, Kırılmış, & Arici, 2010).

• Catalysis and Synthesis : A. Rahimi et al. (2011) utilized a cyclobutene-1,2-diylbisimidazolium preligand in palladium-catalyzed cross-coupling reactions. This study could be relevant for understanding the catalytic properties of 3-Cyclobutylphenol derivatives in organic synthesis (Rahimi et al., 2011).

• Pharmaceutical Applications : J. Lapierre et al. (2016) explored the synthesis and properties of a compound containing a 1-aminocyclobutyl phenyl group, similar to 3-Cyclobutylphenol. This compound was found to be a potent allosteric inhibitor of AKT kinases, suggesting potential pharmaceutical applications (Lapierre et al., 2016).

• Molecular Interaction Studies : Research on tertiary arylcarbinyloxyl radicals bearing alpha-cyclobutyl groups by M. Bietti, G. Gente, and M. Salamone (2005) could provide insight into the reactivity of 3-Cyclobutylphenol in radical reactions, which is crucial for understanding its behavior in various chemical environments (Bietti, Gente, & Salamone, 2005).

• Biochemical Characterization : The biochemical and structural characterization of a divergent loop cyclophilin from Caenorhabditis elegans, studied by J. Dornan et al. (1999), could provide valuable insights into the biochemical interactions and potential applications of 3-Cyclobutylphenol-related compounds (Dornan et al., 1999).

• Electrochemical Studies : M. Dakkouri and H. Oberhammer (1983) conducted an electron diffraction and ab initio study on cyclobutylsilane, which might be relevant for understanding the structural and conformational properties of 3-Cyclobutylphenol and its derivatives (Dakkouri & Oberhammer, 1983).

Safety and Hazards

The safety data sheet for 3-Cyclobutylphenol indicates that it has some hazards associated with it. The pictograms GHS05 and GHS07 suggest that it can cause skin irritation, serious eye damage, and may be harmful if swallowed.

Synthesis routes and methods

Procedure details

To a suspension of 1-cyclobutyl-3-methoxy-benzene (155 mg, 0.95 mmol) in CH2Cl2 (2 mL) was added dropwise 1.0M-BBr2 (1.05 mL, 1.05 mmol) at 0° C. The mixture was stirred for 1 hour at 0° C., treated with saturated ammonium chloride, and then extracted with CH2Cl2. The organic layer was dried over magnesium sulfate and concentrated in vacuo. The crude product was purified by column chromatography to give 3-cyclobutyl-phenol (100 mg, 71%).